Cas no 64158-84-5 (Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI))

• Product Name: Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI)
• CAS No: 64158-84-5
• MF: C₄₈H₆₉N₁₃O₁₁S₂
• MW: 1068.27196764946
• CID: 515648
• Update Time: 2026-04-29

Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) Chemical and Physical Properties

Names and Identifiers

• Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI)
• (Deamino-Pen1,Val4,D-Arg8)-Vasopressin
• 3-MERCAPTO-3-METHYL-BUTYRYL-TYR-PHE-VAL-ASN-CYS-PRO-D-ARG-GLY-NH2
• A D Vasopressin
• 1-Deaminopenicillamine-4-val-argipressin
• 3-Mercapto-3-methyl-butyryl-Tyr-Phe-Val-Asn-Cys-Pro-D-Arg-Gly-NH2 (Disulfide bond)
• argipressin,deaminopenicillamine(1)-Val(4)
• deaminopenicillamine(1)-val(4)-argipressi
• DEAMINO-PEN-TYR-PHE-VAL-ASN-CYS-PRO-DARG-GLY-NH2

• Inchi： InChI=1S/C48H69N13O11S2/c1-26(2)39-45(71)58-33(22-36(49)63)42(68)59-34(46(72)61-19-9-13-35(61)44(70)56-30(12-8-18-53-47(51)52)40(66)54-24-37(50)64)25-73-74-48(3,4)23-38(65)55-31(21-28-14-16-29(62)17-15-28)41(67)57-32(43(69)60-39)20-27-10-6-5-7-11-27/h5-7,10-11,14-17,26,30-35,39,62H,8-9,12-13,18-25H2,1-4H3,(H2,49,63)(H2,50,64)(H,54,66)(H,55,65)(H,56,70)(H,57,67)(H,58,71)(H,59,68)(H,60,69)(H4,51,52,53)/t30-,31+,32+,33+,34+,35+,39+/m1/s1
• InChI Key： CKIJDBDQGBFBFJ-KLMJERDXSA-N
• SMILES： CC([C@H]1C(N[C@H](C(N[C@H](C(N2CCC[C@H]2C(N[C@@H](C(NCC(N)=O)=O)CCCNC(N)=N)=O)=O)CSSC(C)(CC(N[C@H](C(N[C@H](C(N1)=O)CC3=CC=CC=C3)=O)CC4=CC=C(O)C=C4)=O)C)=O)CC(N)=O)=O)C

Computed Properties

• Exact Mass: 1067.47000
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 74
• Rotatable Bond Count: 21

Experimental Properties

• PSA: 442.92000
• LogP: 2.99230

Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Vasopressin,1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI)

Introduction to Vasopressin, 1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) (CAS No. 64158-84-5)

Vasopressin, 1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) (CAS No. 64158-84-5) is a synthetic analog of the naturally occurring hormone vasopressin. This compound, often referred to as desmopressin or DDAVP, is a potent vasoconstrictor and antidiuretic agent that has been extensively studied for its therapeutic applications in various medical conditions. This introduction will delve into the chemical structure, pharmacological properties, clinical uses, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of Vasopressin, 1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) is characterized by its unique amino acid sequence and the presence of a thioether group at the N-terminal position. The compound is synthesized through a series of chemical reactions involving the coupling of specific amino acids and the introduction of the thioether moiety. The synthetic process is highly controlled to ensure the purity and stability of the final product.

Pharmacological Properties

Desmopressin exhibits strong agonist activity at the vasopressin V2 receptor, which is primarily responsible for its antidiuretic effects. By binding to this receptor, desmopressin increases water reabsorption in the renal collecting ducts, leading to a reduction in urine output and an increase in urine osmolality. Additionally, desmopressin has weaker agonist activity at the V1a receptor, which is involved in vasoconstriction and platelet aggregation.

Clinical Applications

The therapeutic applications of desmopressin are diverse and well-documented. It is primarily used in the treatment of central diabetes insipidus (CDI), a condition characterized by excessive urine production due to a deficiency in vasopressin. Desmopressin effectively reduces urine output and improves hydration status in patients with CDI. Furthermore, desmopressin is used to manage nocturnal enuresis (bedwetting) in children and adults by reducing nighttime urine production.

Another important application of desmopressin is in the management of von Willebrand disease (vWD) and mild hemophilia A. In these conditions, desmopressin stimulates the release of von Willebrand factor and factor VIII from endothelial cells, enhancing hemostasis and reducing bleeding episodes.

Recent Research Advancements

Recent research has expanded our understanding of the potential therapeutic uses of desmopressin beyond its traditional applications. Studies have explored its role in treating conditions such as nocturnal polyuria, which affects older adults and can lead to sleep disturbances and reduced quality of life. Clinical trials have shown that desmopressin can significantly reduce nighttime urine production and improve sleep quality in these patients.

In addition, there is growing interest in the use of desmopressin for cognitive enhancement. Preliminary studies suggest that desmopressin may have neuroprotective effects and could potentially be used to improve memory function in individuals with cognitive impairments. However, more research is needed to fully understand the mechanisms underlying these effects and to determine their clinical significance.

Safety and Side Effects

While desmopressin is generally well-tolerated, it can cause side effects such as headache, nausea, and hyponatremia (low sodium levels). Hyponatremia is a particularly important consideration when using desmopressin, as it can lead to serious complications if not properly managed. Therefore, careful monitoring of electrolyte levels is essential during treatment with desmopressin.

Conclusion

Vasopressin, 1-(3-mercapto-3-methylbutanoic acid)-4-L-valine-8-D-arginine- (9CI) (CAS No. 64158-84-5) is a versatile compound with significant therapeutic potential. Its unique chemical structure and pharmacological properties make it an effective treatment for various medical conditions, including central diabetes insipidus, nocturnal enuresis, von Willebrand disease, and mild hemophilia A. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicine.